Cas no 60822-62-0 (4-Methyl-1,3-oxathiolan-5-one)

• Product Name: 4-Methyl-1,3-oxathiolan-5-one
• CAS No: 60822-62-0
• MF: C₄H₆O₂S
• MW: 118.154240131378
• CID: 2674427
• PubChem ID: 23262135
• Update Time: 2024-02-29

4-Methyl-1,3-oxathiolan-5-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1,3-oxathiolan-5-one
• 4-Methyl-1,3-oxathiolan-5-one

• Inchi： 1S/C4H6O2S/c1-3-4(5)6-2-7-3/h3H,2H2,1H3
• InChI Key： WKQFFYOTROKXDW-UHFFFAOYSA-N
• SMILES： S1COC(C1C)=O

Computed Properties

• Exact Mass: 118.00885060g/mol
• Monoisotopic Mass: 118.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes Oxathiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiolanes